Cas no 404578-73-0 (1-amino-[1,2,4]triazolo[4,3-a]quinazolin-5(3H)-one)

• Product Name: 1-amino-[1,2,4]triazolo[4,3-a]quinazolin-5(3H)-one
• CAS No: 404578-73-0
• MF: C₉H₇N₅O
• MW: 201.184780359268
• CID: 2826274
• PubChem ID: 136070989
• Update Time: 2025-04-21

1-amino-[1,2,4]triazolo[4,3-a]quinazolin-5(3H)-one Chemical and Physical Properties

Names and Identifiers

• DTXSID10678931
• 1-amino-[1,2,4]triazolo[4,3-a]quinazolin-5(3H)-one
• AKOS005151932
• 404578-73-0
• 1-Amino[1,2,4]triazolo[4,3-a]quinazolin-5(3H)-one

• Inchi： 1S/C9H7N5O/c10-8-12-13-9-11-7(15)5-3-1-2-4-6(5)14(8)9/h1-4H,(H2,10,12)(H,11,13,15)
• InChI Key： FRNUUTRSGKQVPK-UHFFFAOYSA-N
• SMILES： O=C1C2C=CC=CC=2N2C(N)=NN=C2N1

Computed Properties

• Exact Mass: 201.06505986Da
• Monoisotopic Mass: 201.06505986Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 284
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 85.8Ų